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Compound of Interest

Compound Name: Einecs 276-321-7

Cat. No.: B13777359

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
substances identified by Einecs 276-321-7. This EC number corresponds to a complex mixture
of hydrocarbons known as Lubricating oils (petroleum), C20-50, hydrotreated neutral oil-based.
Due to the variable composition of products containing these oils, this document outlines a
general, safety-first protocol. Always consult the specific Safety Data Sheet (SDS) for the
product you are using and adhere to all local, regional, and national regulations.

Core Principles of Disposal

The primary objective when disposing of hydrotreated neutral oil-based lubricants is to prevent
environmental contamination and ensure the safety of all personnel. Used or waste oil may be
classified as hazardous waste, particularly if it has been contaminated with other substances
during use.[1][2][3] Improper disposal, such as landfilling, is strongly discouraged due to the
risk of soil and groundwater contamination.[4]

Quantitative Data for Handling and Disposal

The following table summarizes typical parameters for the safe handling and disposal of
hydrotreated neutral oil-based lubricants. Note: These values are illustrative. Always refer to
the product-specific Safety Data Sheet (SDS) for precise quantitative information.
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Parameter Value Source Recommendation
Exposure Limits
TWA (Inhalable particulate Consult Section 8 of the
5 mg/m3 -
matter) product-specific SDS.[5]
] Consult Section 8 of the
TWA (Mist) 5 mg/m3 B
product-specific SDS.[5]
) Consult Section 8 of the
STEL (Mist) 10 mg/m3

product-specific SDS.[5]

Personal Protective Equipment
(PPE)

Hand Protection

Nitrile rubber gloves

(breakthrough time > 10 min)

Consult Section 8 of the

product-specific SDS.[5]

Eye Protection

Safety glasses with side-

shields

Consult Section 8 of the

product-specific SDS.[5]

Respiratory Protection

Not typically required; use in
case of aerosol formation
(Filter type A-P)

Consult Section 8 of the

product-specific SDS.[5]

Storage and Segregation

Storage Conditions

Dry, cool, well-ventilated area

in original, sealed containers

Consult Section 7 of the

product-specific SDS.[5]

Segregation

Keep separate from non-
hazardous waste and other

chemical waste types

General laboratory best

practices.[1][6]

Disposal Protocol

Follow these procedural steps for the safe and compliant disposal of lubricating oils associated
with Einecs 276-321-7.

o Consult the Safety Data Sheet (SDS): Before handling, review the product-specific SDS,
paying close attention to Section 13: "Disposal considerations." This section provides
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manufacturer-specific guidance.

Assess for Contamination: Determine if the waste oil has been contaminated with other
hazardous substances during its use.[1] Contaminated oil may require special handling as
hazardous waste.[1][3]

Proper Segregation: Do not mix waste oil with other chemical waste streams, such as
solvents or aqueous solutions.[6] Keeping waste streams separate is crucial for proper
disposal and potential recycling.[6]

Use Appropriate Containers: Store waste oil in leak-proof, compatible containers that are
clearly labeled as "Waste Oil" or as otherwise required by your institution's and local
regulations.[1][6] Ensure containers are kept sealed when not in use.[5]

Arrange for Licensed Disposal: Contact a certified waste management company that is
licensed to handle and transport industrial and chemical waste.[6] These services will ensure
the waste is disposed of in accordance with environmental regulations.

Explore Recycling and Re-refining Options: Whenever possible, recycling or re-refining
should be the preferred method of disposal.[1][6] Waste oil can often be processed to create
new base oils.[2] Your licensed disposal service can provide information on available
recycling programs.[6]

Maintain Records: Keep detailed records of the amount of waste oil generated, the dates of
collection, and the contact information of the disposal service. This documentation is often
required for regulatory compliance.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
lubricating oils.
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Caption: Decision workflow for the safe disposal of lubricating oils.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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